Cas no 445407-67-0 (1,4-Benzodioxin-6-methanamine,7-ethyl-2,3-dihydro-alpha-methyl-(9CI))

• Product Name: 1,4-Benzodioxin-6-methanamine,7-ethyl-2,3-dihydro-alpha-methyl-(9CI)
• CAS No: 445407-67-0
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 327610
• Update Time: 2023-03-30

1,4-Benzodioxin-6-methanamine,7-ethyl-2,3-dihydro-alpha-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-6-methanamine,7-ethyl-2,3-dihydro-a-methyl-
• 1,4-Benzodioxin-6-methanamine,7-ethyl-2,3-dihydro-alpha-methyl-(9CI)
• 1-(7-Ethyl-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)ethanamine

• Inchi： 1S/C12H17NO2/c1-3-9-6-11-12(15-5-4-14-11)7-10(9)8(2)13/h6-8H,3-5,13H2,1-2H3
• InChI Key： SBQWUFYPJRWCHO-UHFFFAOYSA-N
• SMILES： C(C1=C(CC)C=C2OCCOC2=C1)(N)C

Computed Properties

• Exact Mass: 207.126
• Monoisotopic Mass: 207.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5A^2